Cas no 52770-47-5 (2-Bromothiophene-5-d1)

• Product Name: 2-Bromothiophene-5-d1
• CAS No: 52770-47-5
• MF: C₄H₃BrS
• MW: 164.04178071022
• CID: 6810297
• PubChem ID: 45785344
• Update Time: 2025-02-14

2-Bromothiophene-5-d1 Chemical and Physical Properties

Names and Identifiers

• 2-Bromothiophene-5-d1
• AKOS015944568
• CS-18857
• 52770-47-5
• F92630

• Inchi： 1S/C4H3BrS/c5-4-2-1-3-6-4/h1-3H/i3D
• InChI Key： TUCRZHGAIRVWTI-WFVSFCRTSA-N
• SMILES： BrC1=CC=C([2H])S1

Computed Properties

• Exact Mass: 162.92016Da
• Monoisotopic Mass: 162.92016Da
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.2Ų